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Compound of Interest

Compound Name: GLX351322

Cat. No.: B1671677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of GLX351322, a potent and

selective inhibitor of NADPH oxidase 4 (NOX4), in primary cell culture experiments. The

following information is intended to guide researchers in utilizing this compound to investigate

the role of NOX4-mediated reactive oxygen species (ROS) in various physiological and

pathological processes.

Introduction
GLX351322 is a small molecule inhibitor of NOX4 with an IC50 of 5 µM for hydrogen peroxide

production in NOX4-overexpressing cells.[1] It demonstrates weaker activity against NOX2

(IC50 of 40 µM in human peripheral blood mononuclear cells), indicating a relative selectivity

for NOX4.[1] GLX351322 has been shown to attenuate disease progression in models of

osteoarthritis, type 2 diabetes, and retinal injury by modulating ROS-dependent signaling

pathways.[2][3][4] Specifically, GLX351322 has been demonstrated to inhibit the

ROS/MAPK/NF-κB signaling cascade and other redox-sensitive pathways involving factors like

HIF-1α.[3][4]

Mechanism of Action
GLX351322 exerts its biological effects by directly inhibiting the enzymatic activity of NOX4, a

key source of cellular ROS. By blocking NOX4, GLX351322 reduces the production of
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hydrogen peroxide (H₂O₂), which in turn downregulates downstream signaling pathways

implicated in inflammation, apoptosis, and cellular damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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